Cas no 2173091-75-1 (1,3'-Bipiperidine-4-carboxamide hydrochloride)

• Product Name: 1,3'-Bipiperidine-4-carboxamide hydrochloride
• CAS No: 2173091-75-1
• MF: C₁₁H₂₂ClN₃O
• MW: 247.76488161087
• CID: 5057324
• Update Time: 2026-02-28

1,3'-Bipiperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3'-Bipiperidine-4-carboxamide hydrochloride
• 1-piperidin-3-ylpiperidine-4-carboxamide;hydrochloride

• Inchi： 1S/C11H21N3O.ClH/c12-11(15)9-3-6-14(7-4-9)10-2-1-5-13-8-10;/h9-10,13H,1-8H2,(H2,12,15);1H
• InChI Key： QWBUSFOLOIEVJU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCN(CC1)C1CNCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1,3'-Bipiperidine-4-carboxamide hydrochloride

Recent Advances in the Study of 1,3'-Bipiperidine-4-carboxamide Hydrochloride (CAS: 2173091-75-1)

1,3'-Bipiperidine-4-carboxamide hydrochloride (CAS: 2173091-75-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and oncology. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

The synthesis of 1,3'-Bipiperidine-4-carboxamide hydrochloride has been optimized in recent years, with several novel methodologies emerging to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined synthetic route that reduces the number of steps while maintaining high enantiomeric purity. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.

Pharmacologically, 1,3'-Bipiperidine-4-carboxamide hydrochloride has shown promising activity as a modulator of specific neurotransmitter receptors. Research indicates its affinity for serotonin and dopamine receptors, suggesting potential applications in treating depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier effectively, a key attribute for CNS-targeted therapeutics.

In oncology, recent investigations have explored the compound's role as a kinase inhibitor. A 2024 study in Cancer Research revealed that derivatives of 1,3'-Bipiperidine-4-carboxamide hydrochloride exhibit selective inhibition of certain protein kinases involved in tumor proliferation. These findings open new avenues for developing targeted cancer therapies with potentially fewer side effects compared to existing treatments.

Despite these promising developments, challenges remain in fully characterizing the safety profile and optimizing the pharmacokinetic properties of 1,3'-Bipiperidine-4-carboxamide hydrochloride. Current research efforts are focused on structure-activity relationship (SAR) studies to identify the most pharmacologically favorable derivatives while minimizing off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

The compound's unique chemical structure, featuring a bipiperidine core with a carboxamide moiety, provides multiple sites for structural modification. This versatility has led to the development of numerous analogs with varying biological activities. Recent computational modeling studies have helped predict the most promising modifications, reducing the time and cost associated with empirical screening.

Looking forward, 1,3'-Bipiperidine-4-carboxamide hydrochloride represents a compelling case study in rational drug design. Its progression from a chemical curiosity to a potential therapeutic agent underscores the importance of continued investment in basic chemical research. As more data becomes available from ongoing studies, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals for challenging medical conditions.